1,2,5,6-Tetrahydropyrrol[3,2,1-ij]quinoline-4-on
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Overview
Description
It is primarily known for its use as a fungicide to control rice blast (Pyricularia oryzae) in rice fields . The compound is characterized by its unique structure, which includes a pyrroloquinoline core.
Preparation Methods
Synthetic Routes and Reaction Conditions
1,2,5,6-Tetrahydropyrrol[3,2,1-ij]quinoline-4-on can be synthesized through several methods. One common approach involves the cyclization of 1-chloroacetyl-1,2,3,4-tetrahydroquinoline in the presence of aluminum chloride in o-dichlorobenzene . Another method includes the reduction of 4,4,6-trimethyl-4H-pyrrolo[3,2,1-ij]quinoline-1,2-diones with aqueous hydrazine hydrate, followed by condensation with aldehydes and acetone .
Industrial Production Methods
Industrial production of this compound typically involves large-scale synthesis using the aforementioned methods. The process is optimized for high yield and purity, ensuring the compound’s effectiveness as a fungicide.
Chemical Reactions Analysis
Types of Reactions
1,2,5,6-Tetrahydropyrrol[3,2,1-ij]quinoline-4-on undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinoline derivatives.
Reduction: Reduction reactions can convert it into different functionalized derivatives.
Substitution: Substitution reactions, especially involving haloacetyl derivatives, are common.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Hydrazine hydrate is often used for reduction reactions.
Substitution: Haloacetyl derivatives and aluminum chloride are frequently used in substitution reactions.
Major Products Formed
The major products formed from these reactions include various functionalized pyrroloquinoline derivatives, which have applications in medicinal chemistry and as intermediates in organic synthesis .
Scientific Research Applications
1,2,5,6-Tetrahydropyrrol[3,2,1-ij]quinoline-4-on has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.
Industry: Its primary industrial application is as a fungicide for controlling rice blast in agriculture.
Mechanism of Action
The mechanism of action of 1,2,5,6-Tetrahydropyrrol[3,2,1-ij]quinoline-4-on involves the inhibition of melanin biosynthesis in fungi, preventing the formation of appressoria, which are essential for fungal infection . In medicinal applications, it inhibits blood coagulation factors Xa and XIa, thereby preventing thrombus formation .
Comparison with Similar Compounds
Similar Compounds
1,2,3,4-Tetrahydroquinoline: A precursor in the synthesis of 1,2,5,6-Tetrahydropyrrol[3,2,1-ij]quinoline-4-on.
4H-Pyrrolo[3,2,1-ij]quinolin-2-ones: These derivatives have similar biological activities and are used in anticoagulant research.
Uniqueness
This compound is unique due to its dual application as a fungicide and a potential anticoagulant. Its ability to inhibit melanin biosynthesis in fungi and blood coagulation factors in humans makes it a versatile compound with significant research interest .
Properties
Molecular Formula |
C11H11NO |
---|---|
Molecular Weight |
173.21 g/mol |
IUPAC Name |
1-azatricyclo[6.3.1.04,12]dodeca-2,4(12),7-trien-9-one |
InChI |
InChI=1S/C11H11NO/c13-10-5-7-12-6-4-8-2-1-3-9(10)11(8)12/h3-4,6H,1-2,5,7H2 |
InChI Key |
XOMCWUAQMIBCIS-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C3C(=C1)C(=O)CCN3C=C2 |
Origin of Product |
United States |
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